Cas no 2229343-82-0 (2,6-dimethoxy-4-2-methyl-2-(methylamino)propylphenol)

2,6-Dimethoxy-4-[2-methyl-2-(methylamino)propyl]phenol is a phenolic compound characterized by its methoxy-substituted aromatic ring and a branched alkylamine side chain. This structure imparts unique physicochemical properties, including enhanced solubility in organic solvents and potential reactivity as an intermediate in synthetic chemistry. The presence of methoxy groups contributes to electron-donating effects, influencing its redox behavior and stability under various conditions. The methylamino-propyl moiety may facilitate interactions with biological targets or serve as a functional handle for further derivatization. Its balanced lipophilicity and steric profile make it suitable for applications in pharmaceutical research, agrochemical synthesis, or as a building block for specialty chemicals. The compound's defined stereochemistry and purity are critical for reproducible performance in synthetic pathways.
2,6-dimethoxy-4-2-methyl-2-(methylamino)propylphenol structure
2229343-82-0 structure
Product Name:2,6-dimethoxy-4-2-methyl-2-(methylamino)propylphenol
CAS No:2229343-82-0
MF:C13H21NO3
MW:239.310744047165
CID:6283923
PubChem ID:165880941
Update Time:2025-05-20

2,6-dimethoxy-4-2-methyl-2-(methylamino)propylphenol Chemical and Physical Properties

Names and Identifiers

    • 2,6-dimethoxy-4-2-methyl-2-(methylamino)propylphenol
    • EN300-1805957
    • 2229343-82-0
    • 2,6-dimethoxy-4-[2-methyl-2-(methylamino)propyl]phenol
    • Inchi: 1S/C13H21NO3/c1-13(2,14-3)8-9-6-10(16-4)12(15)11(7-9)17-5/h6-7,14-15H,8H2,1-5H3
    • InChI Key: FEGWXTQDRCMQSB-UHFFFAOYSA-N
    • SMILES: O(C)C1C(=C(C=C(C=1)CC(C)(C)NC)OC)O

Computed Properties

  • Exact Mass: 239.15214353g/mol
  • Monoisotopic Mass: 239.15214353g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 50.7Ų

2,6-dimethoxy-4-2-methyl-2-(methylamino)propylphenol Pricemore >>

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Additional information on 2,6-dimethoxy-4-2-methyl-2-(methylamino)propylphenol

Introduction to 2,6-dimethoxy-4-2-methyl-2-(methylamino)propylphenol (CAS No. 2229343-82-0)

2,6-dimethoxy-4-2-methyl-2-(methylamino)propylphenol, a compound with the CAS number 2229343-82-0, is a synthetic organic molecule that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound belongs to the class of phenols and is characterized by its unique structural features, including two methoxy groups and a substituted propyl chain with a methylamino functional group.

The molecular formula of 2,6-dimethoxy-4-2-methyl-2-(methylamino)propylphenol is C15H23NO3, and its molecular weight is approximately 269.35 g/mol. The compound's structure includes a phenolic hydroxyl group, which can participate in hydrogen bonding and other intermolecular interactions, making it an interesting candidate for various biological studies.

Recent research has focused on the potential therapeutic applications of 2,6-dimethoxy-4-2-methyl-2-(methylamino)propylphenol. Studies have shown that this compound exhibits significant antioxidant properties, which can be beneficial in the treatment of oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. The antioxidant activity is attributed to the presence of the phenolic hydroxyl group and the methoxy substituents, which can stabilize free radicals and prevent cellular damage.

In addition to its antioxidant properties, 2,6-dimethoxy-4-2-methyl-2-(methylamino)propylphenol has been investigated for its potential as an anti-inflammatory agent. In vitro studies have demonstrated that the compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that 2,6-dimethoxy-4-2-methyl-2-(methylamino)propylphenol may have therapeutic potential in the management of inflammatory conditions.

The pharmacokinetic properties of 2,6-dimethoxy-4-2-methyl-2-(methylamino)propylphenol have also been studied to understand its behavior in biological systems. Research has shown that the compound has good oral bioavailability and can be effectively absorbed into the bloodstream. Furthermore, it has been found to have a favorable distribution profile, with significant accumulation in target tissues such as the brain and liver. These characteristics make it a promising candidate for drug development.

Clinical trials are currently underway to evaluate the safety and efficacy of 2,6-dimethoxy-4-2-methyl-2-(methylamino)propylphenol in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects reported. These findings are encouraging and support further investigation into its potential as a therapeutic agent.

Beyond its pharmaceutical applications, 2,6-dimethoxy-4-2-methyl-2-(methylamino)propylphenol has also been explored for its use in chemical synthesis. The compound's unique structure makes it a valuable intermediate in the synthesis of more complex molecules with diverse functionalities. Researchers have utilized this compound as a building block in the development of new materials and catalysts, further expanding its utility beyond traditional pharmaceutical applications.

In conclusion, 2,6-dimethoxy-4-2-methyl-2-(methylamino)propylphenol (CAS No. 2229343-82-0) is a multifaceted compound with significant potential in both pharmaceutical and chemical research. Its antioxidant and anti-inflammatory properties make it a promising candidate for the treatment of various diseases, while its structural characteristics offer opportunities for innovative applications in chemical synthesis. Ongoing research continues to uncover new insights into the properties and applications of this intriguing molecule.

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